Cas no 13402-55-6 (4-Hydroxyindolin-2-one)

• Product Name: 4-Hydroxyindolin-2-one
• CAS No: 13402-55-6
• Molecular Formula: C₈H₇NO₂
• Molecular Weight: 149.1467
• MDL: MFCD03095183
• CID: 119554
• PubChem ID: 590911

4-Hydroxyindolin-2-one Properties

Names and Identifiers

• 4-Hydroxyindolin-2-one
• 2H-Indol-2-one,1,3-dihydro-4-hydroxy-
• 4-hydroxy-1,3-dihydroindol-2-one
• 4-Hydroxy-2-oxyindole
• 4-HYDROXYOXINDOLE
• 2,3-Dihydroindole-4-ol-2-one
• 2H-Indol-2-one,1,3-dihydro-4-hydroxy
• 4-Hydroxy-1,3-dihydro-2H-indol-2-one
• 4-HYDROXY-1,3-DIHYDRO-INDOL-2-ONE
• 4-Hydroxy-oxindol
• 4-Hydroxy-2-oxindole
• 2H-Indol-2-one, 1,3-dihydro-4-hydroxy-
• FTJQLPXJRKHATE-UHFFFAOYSA-N
• IND075
• FCH846914
• RP01613
• AB13551
• SY036030
• 4-
• CS-0054234
• FT-0711475
• A887975
• Q-102614
• DTXSID70343613
• 4-Hydroxy-1,3-dihydro-2H-indol-2-one #
• Z1198161564
• AKOS006279998
• EN300-1725132
• 4-HYDROXY-2,3-DIHYDRO-1H-INDOL-2-ONE
• DS-16083
• SCHEMBL3340538
• 13402-55-6
• MFCD03095183
• AC-27817
• DB-063011

• MDL： MFCD03095183
• InChIKey： FTJQLPXJRKHATE-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO2/c10-7-3-1-2-6-5(7)4-8(11)9-6/h1-3,10H,4H2,(H,9,11)
• SMILES： O([H])C1=C([H])C([H])=C([H])C2=C1C([H])([H])C(N2[H])=O

Computed Properties

• Exact Mass: 149.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 149.048
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3

Experimental Properties

• LogP: 1.02480
• PSA: 49.33000
• Refractive Index: 1.634
• Boiling Point: 370.8℃ at 760mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 178.1±27.9 °C
• Density: 1.4±0.1 g/cm3

4-Hydroxyindolin-2-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD97590)
• Signal Word：Warning

4-Hydroxyindolin-2-one Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%